4-[4-(Methylamino)-3-nitrophenoxy]pyridine-2-carboxamide

• Molecular Formula: C13H12N4O4
• Molecular Weight: 288.26 g/mol
• IUPAC Name: 4-[4-(methylamino)-3-nitrophenoxy]pyridine-2-carboxamide
• InChI: InChI=1S/C13H12N4O4/c1-15-10-3-2-8(7-12(10)17(19)20)21-9-4-5-16-11(6-9)13(14)18/h2-7,15H,1H3,(H2,14,18)
• InChI Key: NNEFPHLWSJPOPQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)OC2=CC(=NC=C2)C(=O)N)[N+](=O)[O-]

Description

4-[4-(Methylamino)-3-nitrophenoxy]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C13H12N4O4 and its molecular weight is 288.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-[4-(methylamino)-3-nitrophenoxy]pyridine carboxylic acid in tetrahydro-furan was added EDC (2 eq) and HOAT (1.5 eq) and ammonium chloride (2 eq). The resulting mixture was stirred at ambient temperature for 16 h. The mixture was concentrated and partitioned between ethylacetate and water. A solid crashes out in the aqueous layer which was filtered and was found to be the product on LC/MS. The organic layer was then dried with sodium sulfate and concentrated. Purification on silica gel gave 4-[4-(methylamino)-3-nitrophenoxy]pyridine-2-carboxamide.